Cas no 1803606-71-4 (4-amino-4-(trifluoromethyl)cyclohexan-1-ol Hydrochloride)

• Product Name: 4-amino-4-(trifluoromethyl)cyclohexan-1-ol Hydrochloride
• CAS No: 1803606-71-4
• MF: C₇H₁₃ClF₃NO
• MW: 219.632431745529
• CID: 4617857
• PubChem ID: 86811675
• Update Time: 2025-06-07

4-amino-4-(trifluoromethyl)cyclohexan-1-ol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(trifluoromethyl)cyclohexan-1-ol hydrochloride
• 4-amino-4-(trifluoromethyl)cyclohexan-1-ol Hydrochloride

• Inchi： 1S/C7H12F3NO.ClH/c8-7(9,10)6(11)3-1-5(12)2-4-6;/h5,12H,1-4,11H2;1H
• InChI Key： AYZDDFVHPNZUIN-UHFFFAOYSA-N
• SMILES： C1(O)CCC(N)(C(F)(F)F)CC1.[H]Cl

Additional information on 4-amino-4-(trifluoromethyl)cyclohexan-1-ol Hydrochloride

4-Amino-4-(trifluoromethyl)cyclohexan-1-ol Hydrochloride (CAS No. 1803606-71-4): A Comprehensive Overview

4-Amino-4-(trifluoromethyl)cyclohexan-1-ol Hydrochloride (CAS No. 1803606-71-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, also known as TFMC-HCl, is characterized by its cyclohexane ring, amino group, and trifluoromethyl substituent, which collectively contribute to its distinct properties and biological activities.

The chemical formula of 4-Amino-4-(trifluoromethyl)cyclohexan-1-ol Hydrochloride is C₉H₁₂F₃NO·HCl, and it has a molecular weight of approximately 237.65 g/mol. The presence of the trifluoromethyl group imparts significant lipophilicity to the molecule, enhancing its ability to cross biological membranes and interact with various cellular targets. This property makes it a valuable candidate for drug development, particularly in the areas of neurology and oncology.

Recent studies have highlighted the potential of TFMC-HCl in modulating G protein-coupled receptors (GPCRs), a family of membrane receptors that play crucial roles in numerous physiological processes. GPCRs are key targets for many therapeutic agents, and compounds like TFMC-HCl can offer new avenues for developing more effective and selective drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that TFMC-HCl exhibited potent agonist activity at the serotonin 5-HT_2C receptor, suggesting its potential as an antidepressant or anxiolytic agent.

In addition to its receptor modulating properties, TFMC-HCl has also shown promise in preclinical studies for its anti-inflammatory effects. Inflammation is a common underlying factor in many chronic diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. A study conducted by researchers at the University of California, San Francisco, found that TFMC-HCl significantly reduced inflammatory cytokine production in macrophages, indicating its potential as an anti-inflammatory agent.

The solubility and stability of 4-Amino-4-(trifluoromethyl)cyclohexan-1-ol Hydrochloride are important considerations for its pharmaceutical development. The compound is moderately soluble in water and highly soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. Its stability under various conditions has been extensively studied to ensure its suitability for formulation into different dosage forms, including tablets, capsules, and injectable solutions.

The pharmacokinetic profile of TFMC-HCl has been evaluated in several animal models. Studies have shown that it exhibits good oral bioavailability and a favorable distribution pattern, with significant accumulation in brain tissue. This property is particularly advantageous for central nervous system (CNS) disorders where drug delivery to the brain is critical. Additionally, the compound has demonstrated low toxicity in preclinical toxicity studies, further supporting its safety profile.

Clinical trials are currently underway to assess the safety and efficacy of TFMC-HCl in human subjects. Early-phase trials have focused on evaluating its pharmacokinetics and tolerability at various dose levels. Preliminary results have been encouraging, with no serious adverse events reported. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential in specific disease indications.

In conclusion, 4-Amino-4-(trifluoromethyl)cyclohexan-1-ol Hydrochloride (CAS No. 1803606-71-4), or TFMC-HCl, represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play a significant role in advancing medical treatments for various conditions.